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Compound of Interest

Compound Name: 2-(2-Chloroethyl)-5-fluoropyridine

Cat. No.: B12953318

Get Quote

Technical Guide: 2-(2-Chloroethyl)-5-
fluoropyridine
Executive Summary
2-(2-Chloroethyl)-5-fluoropyridine is a functionalized pyridine derivative used primarily as an

intermediate in the synthesis of radiopharmaceuticals (e.g.,

F-labeled tracers) and kinase inhibitors. Its core value lies in the 2-chloroethyl "warhead," an
alkylating motif that allows for rapid coupling with nucleophiles (amines, thiols).

However, this utility comes with a stability penalty: the compound is prone to intramolecular

cyclization, making the free base unstable at room temperature. This guide provides the

protocols necessary to synthesize, handle, and store this compound without degradation.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
The fluorine atom at the 5-position modulates the basicity of the pyridine nitrogen, making it

less basic than the non-fluorinated analog. This electronic effect slightly retards—but does not
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prevent—the self-alkylation degradation pathway.

Property Data Notes

IUPAC Name
2-(2-Chloroethyl)-5-

fluoropyridine

CAS Number 1613401-40-3
Note: Often conflated with

31301-51-6

Molecular Formula

C

H

ClFN

Molecular Weight 159.59 g/mol

Appearance
Colorless to pale yellow oil

(Free Base)

White hygroscopic solid (HCl

Salt)

Boiling Point ~85–90 °C @ 1 mmHg
Estimated based on non-fluoro

analog

Solubility DCM, EtOAc, THF, MeOH
Reacts slowly with nucleophilic

solvents

pKa (Calculated) ~2.5
Lower than pyridine (5.[1][2][3]

[4][5][6]2) due to F-substitution

LogP ~1.8 Moderately lipophilic

Synthesis & Production Logic
The synthesis relies on the activation of the 2-methyl group followed by chlorination. The 5-

fluoro substituent is electron-withdrawing, which increases the acidity of the methyl protons,

facilitating the initial condensation step.

Step 1: Hydroxyethylation (Aldol-like Condensation)
Reagents: 2-Methyl-5-fluoropyridine, Paraformaldehyde, High Pressure/Temp. Mechanism:

Thermal activation generates the enamine-like tautomer, which attacks formaldehyde.
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Step 2: Deoxychlorination
Reagents: Thionyl Chloride (

) or Mesyl Chloride (

) /

. Critical Control: The product must be isolated as the Hydrochloride Salt to prevent immediate
degradation.

Visualization: Synthesis Pathway
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Figure 1: Synthetic route emphasizing the conversion to the HCl salt for stability.

Stability & Degradation Mechanisms
The primary challenge with 2-(2-chloroethyl)pyridines is intramolecular nucleophilic attack. The

pyridine nitrogen lone pair attacks the electrophilic carbon of the chloroethyl chain.

The "Back-Biting" Mechanism
Cyclization: The pyridine nitrogen attacks the

-carbon of the ethyl chain, displacing the chloride.

Product: This forms a bicyclic dihydro-pyrrolopyridinium salt (spiro-like transition state).

Outcome: This salt is highly reactive. It can undergo polymerization or hydrolyze to open-

chain impurities upon exposure to moisture.

Impact of 5-Fluoro Substitution: The fluorine atom at position 5 is electron-withdrawing

(Inductive effect,
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). This reduces the electron density on the ring nitrogen, making it a weaker nucleophile than in
unsubstituted pyridine.

Result: The degradation rate is slower than that of 2-(2-chloroethyl)pyridine, but still

significant at room temperature in the liquid phase.

Visualization: Degradation Pathway

2-(2-Chloroethyl)-5-fluoropyridine
(Free Base)

Intramolecular
Cyclization

Slow @ RT
Fast @ >40°C

2-Vinyl-5-fluoropyridine
(Elimination Product)

Base (Elimination)

Dihydro-pyrrolopyridinium
Chloride Salt

N-Alkylation Polymer/Oligomers
(Brown Tar)

Ring Opening
Polymerization

Click to download full resolution via product page

Figure 2: The dominant degradation pathway is cyclization (top), while strong bases trigger

elimination to the vinyl derivative (bottom).

Handling & Storage Protocols
Protocol A: Storage of the Pure Compound

Form: Always store as the Hydrochloride (HCl) salt. The protonation of the pyridine nitrogen

removes the lone pair, physically preventing the cyclization mechanism described above.

Temperature:

is mandatory for long-term storage (>1 month).

Atmosphere: Store under Argon or Nitrogen.[2][3] Moisture can induce hydrolysis of the C-Cl

bond.

Protocol B: Generating the Free Base for Reactions
If your application requires the free base (e.g., for a nucleophilic substitution where the pyridine

ring must be unprotonated):
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Suspend: Suspend the HCl salt in cold Dichloromethane (DCM).

Neutralize: Wash rapidly with ice-cold saturated

or

solution.

Dry: Dry the organic layer over

at

.

Use Immediately: Do not concentrate to dryness if possible. Use the solution directly in the

next step.

Self-Validating Check: If the solution turns yellow/brown upon concentration, degradation

(polymerization) has begun.

Safety Profile (E-E-A-T)
Alkylating Agent: This compound is structurally related to nitrogen mustards. It is a potent

alkylating agent.

Hazard:[7][8][3] Causes severe skin burns and eye damage.[7] Potential mutagen.

Neutralization: Spills should be treated with dilute ammonia or nucleophilic scavengers (e.g.,

thiosulfate) to deactivate the alkylating chloride.
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Safety Data: PubChem Laboratory Chemical Safety Summary (LCSS) for Alkyl Pyridines.

Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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